2-Chloro-6-fluoro-3-methoxybenzoic acid
Overview
Description
“2-Chloro-6-fluoro-3-methoxybenzoic acid” is a chemical compound with the molecular formula C8H6ClFO3 and a molecular weight of 204.58 . It is a derivative of benzoic acid .
Molecular Structure Analysis
The molecular structure of “2-Chloro-6-fluoro-3-methoxybenzoic acid” consists of an aromatic ring substituted with chlorine, fluorine, and a methoxy group. The InChI code for this compound is1S/C8H6ClFO3/c1-13-5-3-2-4 (10)6 (7 (5)9)8 (11)12/h2-3H,1H3, (H,11,12) . Physical And Chemical Properties Analysis
“2-Chloro-6-fluoro-3-methoxybenzoic acid” is a solid at room temperature. It has a boiling point of 126-128°C .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Methods : Two efficient methods have been developed for the preparation of compounds similar to 2-chloro-6-fluoro-3-methoxybenzoic acid. These methods involve nucleophilic aromatic substitution and carbonylation. Such compounds are important in various chemical syntheses (Daniewski et al., 2002).
Building Block in Heterocyclic Synthesis : 4-Chloro-2-fluoro-5-nitrobenzoic acid, which shares structural similarities with 2-chloro-6-fluoro-3-methoxybenzoic acid, has been identified as a versatile building block for synthesizing various nitrogenous heterocycles. This illustrates the potential use of such compounds in pharmaceutical and chemical industries (Křupková et al., 2013).
Pharmaceutical Research
- Intermediate in Drug Synthesis : The compound has been used as an intermediate in the synthesis of various pharmaceutical agents. For example, a synthetic route involving similar compounds has been investigated for the production of quinazoline derivatives, which are important in medicinal chemistry (Gong Ping, 2005).
Environmental and Biological Applications
Degradation Studies : Research on the degradation of similar compounds, like 3,6-dichloro-2-methoxybenzoic acid, in aqueous mediums using processes like electro-Fenton and photoelectro-Fenton, provides insight into environmental remediation techniques. These studies are crucial in understanding the biodegradability and environmental impact of such compounds (Brillas et al., 2003).
Microbial Degradation : Research involving the microbial degradation of halogenated benzoates, such as 2-fluorobenzoate, by strains like Pseudomonas putida, provides valuable information on the biological breakdown of these compounds. This is significant for understanding the ecological fate of such chemicals (Engesser & Schulte, 1989).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may be harmful if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
The primary target of 2-Chloro-6-fluoro-3-methoxybenzoic acid is the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound acts as a versatile reactant in the synthesis of biaryls via decarboxylative Pd-catalyzed cross-coupling with aryl iodides .
Mode of Action
2-Chloro-6-fluoro-3-methoxybenzoic acid: interacts with its targets through a palladium-catalyzed cross-coupling reaction. In this process, it acts as a coupling partner. The compound’s interaction with its targets results in the formation of new carbon-carbon bonds .
Biochemical Pathways
The biochemical pathway affected by 2-Chloro-6-fluoro-3-methoxybenzoic acid is the Suzuki–Miyaura cross-coupling reaction . This reaction is a key step in the synthesis of various biaryls . The downstream effects include the formation of new carbon-carbon bonds, which are crucial for the synthesis of complex organic compounds .
Pharmacokinetics
The ADME properties of 2-Chloro-6-fluoro-3-methoxybenzoic acid The compound’s physical properties, such as its boiling point and molecular weight , may influence its absorption, distribution, metabolism, and excretion.
Result of Action
The molecular and cellular effects of 2-Chloro-6-fluoro-3-methoxybenzoic acid ’s action are the formation of new carbon-carbon bonds . These bonds are crucial for the synthesis of complex organic compounds, including biaryls . The compound’s action can therefore contribute to the synthesis of a wide range of organic compounds.
properties
IUPAC Name |
2-chloro-6-fluoro-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO3/c1-13-5-3-2-4(10)6(7(5)9)8(11)12/h2-3H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXTMPKFTDKMFOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)F)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80395224 |
Source
|
| Record name | 2-Chloro-6-fluoro-3-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80395224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-fluoro-3-methoxybenzoic acid | |
CAS RN |
886499-40-7 |
Source
|
| Record name | 2-Chloro-6-fluoro-3-methoxybenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=886499-40-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-6-fluoro-3-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80395224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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